(Z)-2-((5-methylfuran-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl benzenesulfonate

• IUPAC Name: [(2Z)-2-[(5-methylfuran-2-yl)methylidene]-3-oxo-1-benzofuran-6-yl] benzenesulfonate
• InChI: InChI=1S/C20H14O6S/c1-13-7-8-14(24-13)11-19-20(21)17-10-9-15(12-18(17)25-19)26-27(22,23)16-5-3-2-4-6-16/h2-12H,1H3/b19-11-
• InChI Key: ZNAGURLRIQLVHW-ODLFYWEKSA-N
• Canonical SMILES: CC1=CC=C(O1)C=C2C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C4=CC=CC=C4
• Isomeric SMILES: CC1=CC=C(O1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C20H14O6S
• Molecular Weight: 382.4 g/mol

Description

(Z)-2-((5-methylfuran-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl benzenesulfonate is a useful research compound. Its molecular formula is C20H14O6S and its molecular weight is 382.39. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

A study on zinc phthalocyanine derivatives substituted with new benzenesulfonamide groups, including Schiff base derivatives, demonstrates their utility as photosensitizers in photodynamic therapy (PDT) for cancer treatment. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, which are crucial for Type II photodynamic therapy mechanisms, suggesting potential applications of related benzenesulfonate derivatives in similar contexts (Pişkin, Canpolat, & Öztürk, 2020).

Organic Synthesis and Catalysis

In organic synthesis, derivatives of benzenesulfonate, including furan and benzofuran compounds, are employed in various reactions. For instance, reactions involving iodobenzene derivatives and intramolecular cyclization processes highlight the reactivity and utility of such compounds in synthesizing complex organic molecules with potential applications in materials science, pharmaceuticals, and more. Such studies demonstrate the versatility of benzenesulfonate derivatives in facilitating novel organic transformations (Matsumoto, Takase, & Ogura, 2008).

Materials Science and Coordination Chemistry

Research on coordination polymers and metal-organic frameworks (MOFs) that utilize ligands related to benzenesulfonate derivatives reveals their potential in constructing materials with unique properties. These materials can exhibit diverse topological structures and have applications ranging from gas storage and separation to sensing and catalysis. The modulation of structural stability and functionality through ligand design, including the use of benzenesulfonate derivatives, underscores the compound's relevance in the development of advanced materials (Zhang et al., 2018).

Luminescence and Sensing

Benzenesulfonate derivatives are also explored for their luminescent properties and potential use in sensing applications. The ability to modulate the luminescence properties through structural modifications makes these compounds attractive for developing sensors and probes for detecting various analytes, including toxic substances and environmental pollutants. Studies on related compounds demonstrate how adjustments in molecular structure can significantly impact photophysical properties and sensing capabilities (Alyar et al., 2019).